Cas no 1809638-85-4 (Potassium;trifluoro-[3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropyl]boranuide)

• Product Name: Potassium;trifluoro-[3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropyl]boranuide
• CAS No: 1809638-85-4
• MF: C₉H₁₆BF₃KNO₄
• MW: 309.132154464722
• CID: 6151966
• PubChem ID: 137942707
• Update Time: 2025-10-29

Potassium;trifluoro-[3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropyl]boranuide Chemical and Physical Properties

Names and Identifiers

• EN300-6740512
• AT22240
• potassium (2-{[(tert-butoxy)carbonyl]amino}-3-methoxy-3-oxopropyl)trifluoroboranuide
• Potassium;trifluoro-[3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropyl]boranuide
• POTASSIUM (2-{[(TERT-BUTOXY)CARBONYL]AMINO-3-METHOXY-3-OXOPROPYL)TRIFLUOROBORANUIDE
• 1809638-85-4

• Inchi： 1S/C9H16BF3NO4.K/c1-9(2,3)18-8(16)14-6(7(15)17-4)5-10(11,12)13;/h6H,5H2,1-4H3,(H,14,16);/q-1;+1
• InChI Key： AGFKZCYDSRFQJZ-UHFFFAOYSA-N
• SMILES： [K+].F[B-](CC(C(=O)OC)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 309.0761541g/mol
• Monoisotopic Mass: 309.0761541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų

Additional information on Potassium;trifluoro-[3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropyl]boranuide

Potassium Trifluoroborate: A Comprehensive Overview

Potassium trifluoroborate, with the CAS number 1809638-85-4, is a chemical compound that has garnered significant attention in recent years due to its unique properties and versatile applications. This compound, also known as potassium;trifluoro-[3-methoxy-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-oxopropyl]boranuide, belongs to the family of boron-based salts and is widely used in various fields, including organic synthesis, electrochemistry, and materials science.

The structure of potassium trifluoroborate is characterized by a boron atom surrounded by three fluorine atoms and a potassium cation. This arrangement imparts the compound with exceptional stability and reactivity, making it an ideal choice for numerous industrial and academic applications. Recent studies have highlighted its role as a catalyst in organic reactions, particularly in the synthesis of complex molecules. Its ability to facilitate nucleophilic substitutions and electrophilic additions has made it a valuable tool in modern organic chemistry.

In the field of electrochemistry, potassium trifluoroborate has been extensively studied for its potential as an electrolyte in lithium-ion batteries. Researchers have found that its high ionic conductivity and thermal stability make it a promising candidate for next-generation energy storage systems. Moreover, its compatibility with various electrode materials has further enhanced its appeal in this domain.

The synthesis of potassium trifluoroborate involves a multi-step process that typically begins with the reaction of boric acid with potassium fluoride. Recent advancements in this synthesis methodology have focused on improving yield and purity, which are critical for its application in high-performance materials. For instance, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining product quality.

In terms of physical properties, potassium trifluoroborate exhibits a high melting point and excellent solubility in polar solvents. These characteristics make it suitable for use in both laboratory settings and industrial-scale production processes. Additionally, its low toxicity profile has further broadened its applicability across various industries.

Recent research has also explored the use of potassium trifluoroborate in materials science, particularly in the development of advanced ceramics and composites. Its ability to act as a fluxing agent has been instrumental in enhancing the sintering properties of ceramic materials, leading to the production of high-strength, lightweight components.

In conclusion, potassium trifluoroborate, with its unique chemical properties and diverse applications, continues to be a focal point for scientific research and industrial innovation. As new discoveries emerge, this compound is expected to play an even more significant role in shaping the future of materials science and energy technology.